Cas no 109240-31-5 (N-benzyl-3-ethoxyaniline)

N-benzyl-3-ethoxyaniline structure
N-benzyl-3-ethoxyaniline structure
Product Name:N-benzyl-3-ethoxyaniline
CAS No:109240-31-5
MF:C15H17NO
MW:227.301584005356
CID:1188475
PubChem ID:13646674
Update Time:2025-04-20

N-benzyl-3-ethoxyaniline Chemical and Physical Properties

Names and Identifiers

    • N-benzyl-3-ethoxyaniline
    • DTXSID20545802
    • AKOS005299561
    • 109240-31-5
    • 3-ethoxy-N-(benzyl)aniline
    • Inchi: 1S/C15H17NO/c1-2-17-15-10-6-9-14(11-15)16-12-13-7-4-3-5-8-13/h3-11,16H,2,12H2,1H3
    • InChI Key: JYHTXCNNJIXEDN-UHFFFAOYSA-N
    • SMILES: O(CC)C1=CC=CC(=C1)NCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 227.13111
  • Monoisotopic Mass: 227.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 21.3Ų

Experimental Properties

  • PSA: 21.26
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